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Compound of Interest

Compound Name:
Benzonitrile, 2-(4-

methoxyphenoxy)-5-nitro-

CAS No.: 99902-79-1

Cat. No.: B12641466

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide offers a comprehensive technical overview of 2-(4-methoxyphenoxy)-5-

nitrobenzonitrile, a substituted benzonitrile with significant potential as a versatile building block

in medicinal chemistry and materials science. Due to the limited availability of direct

experimental data for this specific compound, this document synthesizes information from

closely related analogues and computational predictions to provide a reliable resource for its

synthesis, characterization, and potential applications.

Chemical Identity and Physicochemical Properties
Benzonitrile, 2-(4-methoxyphenoxy)-5-nitro- is an aromatic organic compound featuring a

benzonitrile core substituted with a 4-methoxyphenoxy group at the 2-position and a nitro group

at the 5-position. The strategic placement of these functional groups—an electron-donating

methoxy group, an electron-withdrawing nitro group, and a cyano group—imparts a unique

electronic profile to the molecule, making it a valuable intermediate for further chemical

modifications.
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Table 1: Physicochemical and Spectral Data

Property Predicted/Analogous Value Reference(s)

IUPAC Name
2-(4-methoxyphenoxy)-5-

nitrobenzonitrile
-

Molecular Formula C₁₄H₁₀N₂O₄ -

Molecular Weight 270.24 g/mol -

Physical State Solid (predicted) -

Melting Point

102-104 °C (analogous

compound: 2-(3-

methoxyphenoxy)-5-

nitrobenzonitrile)

[1]

Solubility

Soluble in organic solvents like

ethanol and acetone; limited

solubility in water.

[2]

¹H NMR (predicted)

Aromatic protons: δ 7.0-8.5

ppm; Methoxy protons: δ ~3.9

ppm

-

¹³C NMR (predicted)

Aromatic carbons: δ 110-160

ppm; Nitrile carbon: δ ~115-

120 ppm; Methoxy carbon: δ

~56 ppm

-

IR (predicted)

C≡N stretch: ~2230 cm⁻¹; NO₂

stretch: ~1530 cm⁻¹

(asymmetric), ~1350 cm⁻¹

(symmetric); C-O-C stretch:

~1250 cm⁻¹

[3]

Synthesis and Reaction Mechanisms
The most plausible synthetic route to 2-(4-methoxyphenoxy)-5-nitrobenzonitrile is through a

nucleophilic aromatic substitution (SNAr) reaction. This well-established transformation
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involves the displacement of a suitable leaving group, such as a halogen, from an activated

aromatic ring by a nucleophile. In this case, 2-chloro-5-nitrobenzonitrile serves as the

electrophilic substrate and 4-methoxyphenol as the nucleophile. The presence of the electron-

withdrawing nitro group in the para position to the chlorine atom activates the aromatic ring

towards nucleophilic attack, facilitating the reaction.[4]

Experimental Protocol: Synthesis of 2-(4-
methoxyphenoxy)-5-nitrobenzonitrile
This protocol is adapted from the synthesis of the analogous compound, 2-(3-

methoxyphenoxy)-5-nitrobenzonitrile.[1]

Materials:

2-chloro-5-nitrobenzonitrile

4-methoxyphenol

Anhydrous potassium carbonate (K₂CO₃)

Acetonitrile (CH₃CN)

Deionized water

Ethanol

Procedure:

To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add

2-chloro-5-nitrobenzonitrile (0.050 moles), 4-methoxyphenol (0.0515 moles), and anhydrous

potassium carbonate (0.0515 moles).

Add 75 mL of acetonitrile to the flask.

Heat the reaction mixture to reflux and maintain for 3-4 hours, monitoring the progress by

thin-layer chromatography (TLC).

After completion, cool the reaction mixture to room temperature.
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Pour the mixture into 150 mL of deionized water to precipitate the product.

Collect the solid product by filtration and wash thoroughly with water.

Air-dry the solid product.

For further purification, recrystallize the crude product from ethanol.

Causality Behind Experimental Choices:

Potassium Carbonate: Acts as a base to deprotonate the phenolic hydroxyl group of 4-

methoxyphenol, generating the more nucleophilic phenoxide ion.

Acetonitrile: A polar aprotic solvent that is suitable for SNAr reactions as it can dissolve the

reactants but does not participate in hydrogen bonding, which would solvate and deactivate

the nucleophile.

Reflux: The elevated temperature increases the reaction rate, allowing the synthesis to be

completed in a reasonable timeframe.

2-chloro-5-nitrobenzonitrile +
4-methoxyphenol +

K₂CO₃

Reflux (3-4h)

Acetonitrile

Cooling &
Precipitation

(H₂O)

Filtration &
Recrystallization

(Ethanol)

2-(4-methoxyphenoxy)-
5-nitrobenzonitrile

Click to download full resolution via product page

Synthetic workflow for 2-(4-methoxyphenoxy)-5-nitrobenzonitrile.

Potential Applications in Drug Discovery and
Materials Science
Substituted benzonitriles are a cornerstone in medicinal chemistry, with over 30 nitrile-

containing pharmaceuticals currently on the market.[5] The nitrile group is a versatile
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pharmacophore, capable of acting as a hydrogen bond acceptor or a bioisostere for other

functional groups.[6]

The structural motifs present in 2-(4-methoxyphenoxy)-5-nitrobenzonitrile make it a promising

scaffold for the development of novel therapeutic agents:

Kinase Inhibitors: The diaryl ether linkage is a common feature in many kinase inhibitors.

The benzonitrile moiety can be further elaborated to target specific kinases involved in cell

signaling pathways.

Antimicrobial and Anticancer Agents: Nitroaromatic compounds have been explored for their

potential as antimicrobial and anticancer agents, often acting as prodrugs that are activated

under hypoxic conditions.

Precursor for Further Synthesis: The nitro group can be readily reduced to an amine,

providing a handle for a wide range of chemical transformations, including amide bond

formation and the synthesis of heterocyclic systems.[7]

In materials science, the highly polarized nature of this molecule, due to the presence of strong

electron-withdrawing and -donating groups, suggests potential applications in the development

of nonlinear optical (NLO) materials and as a component in liquid crystals.[8]

Drug Discovery Materials Science

2-(4-methoxyphenoxy)-
5-nitrobenzonitrile

Kinase Inhibitors Antimicrobial Agents Anticancer Agents Synthetic Intermediate Nonlinear Optical
Materials Liquid Crystals

Click to download full resolution via product page

Potential applications of 2-(4-methoxyphenoxy)-5-nitrobenzonitrile.

Safety and Handling
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While specific toxicity data for 2-(4-methoxyphenoxy)-5-nitrobenzonitrile is not available, it

should be handled with the standard precautions for laboratory chemicals, particularly those

containing nitroaromatic and nitrile functionalities.

General Precautions: Use in a well-ventilated fume hood. Avoid inhalation of dust and

contact with skin and eyes. Wear appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat.[9][10]

Toxicity: Nitroaromatic compounds can be toxic and may cause methemoglobinemia.[11]

Nitriles can be harmful if swallowed or in contact with skin.[12]

First Aid:

In case of skin contact: Wash off immediately with plenty of soap and water.

In case of eye contact: Rinse cautiously with water for several minutes.

If inhaled: Move the person to fresh air.

If swallowed: Rinse mouth with water and seek medical attention.[10]

Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as strong oxidizing agents and bases.[9]

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations.

Conclusion
Benzonitrile, 2-(4-methoxyphenoxy)-5-nitro- represents a promising and versatile chemical

entity for researchers in drug discovery and materials science. Although direct experimental

data is sparse, its synthesis can be reliably achieved through nucleophilic aromatic substitution.

The unique combination of functional groups provides multiple avenues for further chemical

derivatization, making it an attractive starting point for the development of novel, high-value

compounds. As with all laboratory chemicals, appropriate safety precautions should be strictly

followed during its handling and use.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. prepchem.com [prepchem.com]

2. CAS 33224-23-6: 4-Methoxy-3-nitrobenzonitrile | CymitQuimica [cymitquimica.com]

3. spectroscopyonline.com [spectroscopyonline.com]

4. pdf.benchchem.com [pdf.benchchem.com]

5. Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore - PMC
[pmc.ncbi.nlm.nih.gov]

6. pubs.acs.org [pubs.acs.org]

7. pdf.benchchem.com [pdf.benchchem.com]

8. US6875882B2 - Synthesis of benzonitriles from substituted benzoic acid - Google Patents
[patents.google.com]

9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

10. carlroth.com:443 [carlroth.com:443]

11. 3-Nitrobenzonitrile - Hazardous Agents | Haz-Map [haz-map.com]

12. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

To cite this document: BenchChem. [An In-depth Technical Guide to Benzonitrile, 2-(4-
methoxyphenoxy)-5-nitro-]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12641466?utm_src=pdf-custom-synthesis#bc-rfq
https://www.prepchem.com/2-3-methoxyphenoxy-5-nitrobenzonitrile/
https://cymitquimica.com/cas/33224-23-6/
https://www.spectroscopyonline.com/view/organic-nitrogen-compounds-iv-nitriles
https://pdf.benchchem.com/1288/Unraveling_the_Reactivity_of_Benzonitrile_Derivatives_A_Comparative_Analysis_for_Drug_Discovery_and_Organic_Synthesis.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2988972/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2988972/
https://pubs.acs.org/doi/10.1021/jm100762r
https://pdf.benchchem.com/597/Technical_Guide_2_Amino_4_methoxy_5_nitrobenzonitrile.pdf
https://patents.google.com/patent/US6875882B2/en
https://patents.google.com/patent/US6875882B2/en
https://pim-resources.coleparmer.com/sds/12211.pdf
https://www.carlroth.com/medias/SDB-4530-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDcyNzJ8YXBwbGljYXRpb24vcGRmfGFEVmpMMmhqWXk4NU1UZ3hOemt5TnpNeE1UWTJMMU5FUWw4ME5UTXdYMGxGWDBWT0xuQmtaZ3wxYWNmMDJiMGM4YTg1ZjE2MTNlZjM3MjY1NGFlYjk2Nzk0NGZjZGVhMmRjZjhiM2E1NTNlNmJkMDI1YzE2ZGNj
https://haz-map.com/Agents/19781
https://store.apolloscientific.co.uk/storage/msds/OR28671_msds.pdf
https://www.benchchem.com/product/b12641466/docs#an-in-depth-technical-guide-to-benzonitrile-2-4-methoxyphenoxy-5-nitro
https://www.benchchem.com/product/b12641466/docs#an-in-depth-technical-guide-to-benzonitrile-2-4-methoxyphenoxy-5-nitro
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12641466?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b12641466/docs#an-in-depth-technical-guide-to-
benzonitrile-2-4-methoxyphenoxy-5-nitro]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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